Cas no 2060027-65-6 (5-bromo-2-(propan-2-yl)-1-propyl-1H-imidazole)

• Product Name: 5-bromo-2-(propan-2-yl)-1-propyl-1H-imidazole
• CAS No: 2060027-65-6
• MF: C₉H₁₅BrN₂
• MW: 231.132801294327
• MDL: MFCD30476720
• CID: 5163632
• PubChem ID: 125425952
• Update Time: 2025-07-22

5-bromo-2-(propan-2-yl)-1-propyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 5-bromo-2-(1-methylethyl)-1-propyl-
• 5-bromo-2-(propan-2-yl)-1-propyl-1H-imidazole

• MDL： MFCD30476720
• Inchi： 1S/C9H15BrN2/c1-4-5-12-8(10)6-11-9(12)7(2)3/h6-7H,4-5H2,1-3H3
• InChI Key： PMMYKMMYUJDISG-UHFFFAOYSA-N
• SMILES： C1(C(C)C)N(CCC)C(Br)=CN=1

Additional information on 5-bromo-2-(propan-2-yl)-1-propyl-1H-imidazole

Introduction to 5-bromo-2-(propan-2-yl)-1-propyl-1H-imidazole (CAS No. 2060027-65-6)

5-bromo-2-(propan-2-yl)-1-propyl-1H-imidazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2060027-65-6, belongs to the imidazole class of molecules, which are well-known for their broad spectrum of biological functions. The presence of a bromine substituent at the 5-position and propyl groups at the 2- and 1-positions enhances its reactivity and makes it a valuable scaffold for further chemical modifications.

The imidazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, which contributes to its stability and versatility in drug design. In recent years, imidazole derivatives have been extensively studied for their applications in medicinal chemistry, particularly as inhibitors of enzymes and receptors involved in various diseases. The 5-bromo-2-(propan-2-yl)-1-propyl-1H-imidazole structure combines the favorable pharmacokinetic properties of imidazole with the electron-withdrawing effect of the bromine atom, making it an attractive candidate for further exploration.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The bromine atom at the 5-position allows for facile substitution reactions, such as Suzuki-Miyaura cross-coupling, which is widely used in the construction of biaryl compounds. Similarly, the propyl groups at the 2- and 1-positions provide handles for further functionalization, enabling chemists to tailor the molecule’s properties for specific applications.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery. For instance, compounds similar to 5-bromo-2-(propan-2-yl)-1-propyl-1H-imidazole have been investigated for their antimicrobial and anti-inflammatory properties. The bromine substituent, in particular, has been shown to enhance binding affinity to target proteins, making it a common feature in drug candidates. Additionally, the propyl groups contribute to solubility and bioavailability, critical factors in pharmaceutical development.

In terms of synthetic methodologies, 5-bromo-2-(propan-2-yl)-1-propyl-1H-imidazole can be synthesized through multi-step organic reactions involving condensation reactions between appropriate precursors. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the imidazole core. Furthermore, computational studies have suggested that optimizing reaction conditions can improve yield and purity, making large-scale production more feasible.

The biological activity of 5-bromo-2-(propan-2-yl)-1-propyl-1H-imidazole has been explored in several preclinical studies. Researchers have focused on its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which play key roles in inflammation and pain signaling. Initial assays have shown promising results, indicating that this compound may exhibit therapeutic effects comparable to existing drugs but with potentially improved selectivity and reduced side effects.

Another area of interest is the compound’s role as a scaffold for kinase inhibitors. Kinases are enzymes involved in cell signaling pathways and are implicated in various diseases, including cancer. The imidazole ring provides a suitable platform for designing molecules that can modulate kinase activity. By incorporating functional groups like bromine and alkyl chains, researchers can fine-tune interactions with specific kinase domains, leading to more effective inhibitors.

The synthesis and characterization of 5-bromo-2-(propan-2-yl)-1-propyl-1H-imidazole have also benefited from advancements in spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools allow chemists to confirm structural integrity and purity at an atomic level, ensuring that subsequent biological testing is performed with high confidence. High-resolution NMR spectra have revealed detailed insights into hydrogen bonding networks and conformational preferences, which are crucial for understanding biological interactions.

In conclusion,5-bromo-2-(propan-2-y)-1-propyl-H-imidazole (CAS No. 2060027_65_6) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an excellent candidate for further development into therapeutic agents targeting various diseases. As research continues to uncover new biological functions and synthetic strategies,this molecule is poised to play a significant role in future drug discovery efforts.